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For Researchers, Scientists, and Drug Development Professionals

Abstract

Koavone®, a synthetic fragrance ingredient developed by International Flavors & Fragrances
(IFF), is characterized by its complex woody, floral, and amber scent profile. While widely
utilized in the fragrance industry, publicly accessible, in-depth technical information regarding
its specific biological and physiological effects at the cellular and molecular level is limited. This
document summarizes the currently available data on Koavone, focusing on its chemical
identity, known safety profile, and olfactory characteristics. At present, there is a notable
absence of published research detailing its mechanisms of action, specific signaling pathway
interactions, or comprehensive experimental protocols related to its physiological effects
beyond dermal sensitization and aquatic toxicity.

Chemical and Physical Properties

Koavone is a synthetic chemical, identified as acetyl diisoamylene. It is a colorless to pale
yellow liquid and exists as a mixture of isomers.[1][2][3]
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Property Value Reference

) (2)-3,4,5,6,6-pentamethylhept-
Chemical Name _ [31[4]
3-en-2-one (and isomers)

Appearance Colorless to pale yellow liquid [1][2]

Purity = 90% (sum of isomers) [1]

Woody, floral, amber, violet,
Odor : : [41[5][6]1[7]
pine, balsamic

CAS Number 81786-73-4 [7]
Molecular Weight 182 g/mol [1]
Boiling Point 200 °C [1]
Flash Point 85.56 °C [2]
Vapor Pressure 15 Pa [1]
logP (o/w) 4.4 [1]
Solubility Soluble in alcohol, insoluble in 2]
water

Olfactory Profile and Applications

Koavone is highly regarded in the perfumery industry for its diffusive and complex scent. Its
odor is described as having woody, floral (particularly violet and orris), amber, and pine
nuances.[2][4][5][6][7] It is used to enhance amber notes and can create an aldehydic, pine
needle oil effect at higher concentrations.[5][6][7] Koavone is utilized in a wide range of
products including perfumes, cosmetics, soaps, shampoos, and air fresheners.[1][5] The typical
usage level in fragrance compositions ranges from 0.1% to 10%, although it can be used at up
to 30%.[1][4]

Biological and Physiological Effects: Current
Knowledge
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The publicly available information on the biological and physiological effects of Koavone is
primarily centered on its safety profile as a fragrance ingredient.

Dermal Effects

Koavone is classified as a skin sensitizer and may cause an allergic skin reaction.[1][6][8]
Precautionary statements advise avoiding contact with the skin and wearing protective gloves.
[6][8] If skin contact occurs, washing with soap and water is recommended.[6]

Aquatic Toxicity

Koavone is classified as toxic to aquatic life with long-lasting effects.[1][6][8] Users are advised
to avoid its release into the environment.[6][8]

Other Toxicological Data

A safety data sheet for Koavone indicates that in a test on germ cell mutagenicity, no adverse
effects were observed with a test substance of 15.00%.[8] There is no publicly available
information regarding its oral, inhalation, or other systemic toxicity.

Gaps in Current Research

A thorough review of scientific literature and public databases reveals a significant lack of
information regarding the specific molecular mechanisms of action of Koavone on biological
systems. There are no published studies detailing its interaction with cellular signaling
pathways, receptor binding affinities, or enzymatic inhibition. Consequently, the core
requirements of this technical guide for detailed experimental protocols and visualizations of
signaling pathways cannot be fulfilled at this time due to the absence of primary research data
in the public domain.

Conclusion

Koavone is a well-characterized synthetic fragrance ingredient with a distinct olfactory profile.
While its application in the fragrance industry is well-documented, its biological and
physiological effects beyond skin sensitization and aquatic toxicity have not been publicly
reported. For researchers, scientists, and drug development professionals, Koavone currently
represents a data-poor compound in terms of its potential to modulate biological pathways.
Future research would be necessary to elucidate any such effects and to provide the in-depth
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technical data required for a comprehensive understanding of its physiological impact. Without
such studies, a detailed guide on its core biological and physiological effects, including
signaling pathways and experimental methodologies, remains unachievable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1176428?utm_src=pdf-custom-synthesis
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.thegoodscentscompany.com/data/rw1033711.html
http://www.thegoodscentscompany.com/data/rw1033712.html
https://fraterworks.com/products/koavone
https://www.specialchem.com/cosmetics/product/iff-koavone
https://perfumeextract.co.uk/product/koavone/
https://www.perfumersworld.com/view.php?pro_id=4WI10591
https://finefrag.com/wp-content/uploads/2019/11/Koavone-MSDS.pdf
https://www.benchchem.com/product/b1176428#koavone-biological-and-physiological-effects
https://www.benchchem.com/product/b1176428#koavone-biological-and-physiological-effects
https://www.benchchem.com/product/b1176428#koavone-biological-and-physiological-effects
https://www.benchchem.com/product/b1176428#koavone-biological-and-physiological-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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